4-methoxy-N-(pyridin-3-ylmethyl)-3-(pyrrolidin-1-ylcarbonyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-N-(pyridin-3-ylmethyl)-3-(pyrrolidine-1-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C18H21N3O4S/c1-25-17-7-6-15(11-16(17)18(22)21-9-2-3-10-21)26(23,24)20-13-14-5-4-8-19-12-14/h4-8,11-12,20H,2-3,9-10,13H2,1H3
• InChI Key: VZEABGDVDYRMBG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCC2=CN=CC=C2)C(=O)N3CCCC3
• Molecular Formula: C18H21N3O4S
• Molecular Weight: 375.4 g/mol

Description

4-methoxy-N-(pyridin-3-ylmethyl)-3-(pyrrolidin-1-ylcarbonyl)benzenesulfonamide is a complex organic compound that belongs to the class of sulfonamides These compounds are known for their diverse applications in medicinal chemistry, particularly as antibacterial agents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methoxy-N-(pyridin-3-ylmethyl)-3-(pyrrolidin-1-ylcarbonyl)benzenesulfonamide typically involves multi-step organic reactions. The process may start with the preparation of the benzenesulfonamide core, followed by the introduction of the pyrrolidin-1-ylcarbonyl group and the pyridin-3-ylmethyl group. Common reagents used in these reactions include sulfonyl chlorides, amines, and various catalysts to facilitate the reactions under controlled conditions.

Industrial Production Methods

Industrial production of this compound would likely involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis systems, and stringent quality control measures to monitor the production process.

Chemical Reactions Analysis

Types of Reactions

4-methoxy-N-(pyridin-3-ylmethyl)-3-(pyrrolidin-1-ylcarbonyl)benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or acids.

Reduction: The nitro groups, if present, can be reduced to amines.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents like hydrogen gas with a palladium catalyst or lithium aluminum hydride.

Substitution: Reagents like alkyl halides or acyl chlorides under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methoxy group may yield methoxybenzoic acid, while reduction of nitro groups may yield corresponding amines.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study biological processes involving sulfonamide interactions.

Medicine: Potential use as an antibacterial or antifungal agent.

Industry: Use in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 4-methoxy-N-(pyridin-3-ylmethyl)-3-(pyrrolidin-1-ylcarbonyl)benzenesulfonamide would likely involve interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group is known to inhibit bacterial enzymes by mimicking the structure of para-aminobenzoic acid, a substrate for folic acid synthesis in bacteria.

Comparison with Similar Compounds

Similar Compounds

Sulfanilamide: A simpler sulfonamide with antibacterial properties.

Sulfamethoxazole: A sulfonamide used in combination with trimethoprim as an antibiotic.

Sulfadiazine: Another sulfonamide used to treat bacterial infections.

Uniqueness

4-methoxy-N-(pyridin-3-ylmethyl)-3-(pyrrolidin-1-ylcarbonyl)benzenesulfonamide is unique due to its complex structure, which may confer specific properties such as enhanced binding affinity to biological targets or improved pharmacokinetic properties.